Cas no 2057413-89-3 (Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate)

• Product Name: Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate
• CAS No: 2057413-89-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6313241
• PubChem ID: 129451118
• Update Time: 2025-08-05

Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6162378
• Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate
• 2057413-89-3

• Inchi： 1S/C9H15NO2/c1-2-12-8(11)7-5-9(3-4-9)6-10-7/h7,10H,2-6H2,1H3/t7-/m0/s1
• InChI Key： GWUNCPVCIYBRIV-ZETCQYMHSA-N
• SMILES： O(CC)C([C@@H]1CC2(CN1)CC2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate

Comprehensive Overview of Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate (CAS No. 2057413-89-3)

Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate (CAS No. 2057413-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This spirocyclic compound features a unique 5-azaspiro[2.4]heptane core, which is increasingly studied for its potential applications in drug discovery and material science. The ethyl carboxylate moiety further enhances its versatility, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for spirocyclic scaffolds like Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate has surged due to their structural rigidity and ability to mimic natural product frameworks. Researchers are particularly interested in its chiral (6S) configuration, which can influence stereoselective reactions—a hot topic in asymmetric synthesis. Questions such as "How to synthesize spirocyclic compounds?" or "Applications of azaspiroheptanes in medicinal chemistry" frequently appear in scientific forums, reflecting the compound's relevance.

The compound's CAS No. 2057413-89-3 serves as a critical identifier for regulatory and commercial purposes. Its molecular formula and weight are often queried in databases like PubChem or Reaxys, underscoring the need for accurate physicochemical data. Analytical techniques such as NMR spectroscopy and HPLC purity testing are essential for characterizing this compound, aligning with industry standards for high-purity intermediates.

From a synthetic perspective, Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate is synthesized via multistep organic reactions, often involving ring-closing strategies or catalytic asymmetric methods. These processes are optimized to achieve high enantiomeric excess (ee), a key parameter for pharmaceutical applications. Discussions on "green chemistry approaches for spirocycle synthesis" or "scalability of chiral intermediates" highlight current trends in its production.

Beyond synthesis, the compound's bioactive potential is a focal point. Its spirocyclic structure is found in molecules targeting central nervous system (CNS) disorders or enzyme inhibition, though specific therapeutic claims require further validation. Searches like "spirocyclic compounds in drug design" or "azaspiroheptane derivatives as lead compounds" reflect growing interest in its pharmacological applications.

In summary, Ethyl (6S)-5-azaspiro[2.4]heptane-6-carboxylate (CAS No. 2057413-89-3) exemplifies the intersection of innovative synthetic chemistry and drug development. Its structural uniqueness and chirality position it as a promising candidate for future research, resonating with queries on "emerging heterocycles in 2024" or "chiral building blocks for APIs." As the field evolves, this compound will likely remain a subject of both academic and industrial exploration.